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Compound of Interest

Compound Name: H-His(1-Me)-OMe

Cat. No.: B555450

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the handling and disposal of
H-His(1-Me)-OMe, a histidine derivative. While a specific Safety Data Sheet (SDS) for H-His(1-
Me)-OMe is not readily available, this document synthesizes information from general
laboratory safety protocols and data for structurally similar compounds to offer a
comprehensive operational and disposal plan.

Chemical and Physical Properties

A summary of the known quantitative data for H-His(1-Me)-OMe and related compounds is
presented below. This information is crucial for assessing the potential hazards and
determining the appropriate handling and disposal methods.
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. L 1-Methyl-L-
Property H-His(1-Me)-OMe L-Histidine L
histidine
Molecular Formula C8H13N302[1] C6HON302 C7H11N302[2]
Molecular Weight 183.21 g/mol [1] 155.15 g/mol 169.18 g/mol [2]
N , 347.2+27.0 °C _ _
Boiling Point ) Not available Not available
(Predicted)[3]
Density 1.24 g/cm3[3] Not available Not available
] ] ] 287 °C (decomposes)
Melting Point Not available 4] 249 °C[2]
Soluble in ) )
] Fairly soluble in water;
- dichloromethane, ) ) )
Solubility insoluble in alcohol 200 g/kg in water[2]
ethyl acetate,
and ether[4]
methanol, ethanol[3]
White crystalline )
Appearance Powder[3] Solid[2]
powder[4]
CAS Number 57519-09-2[1][3] 71-00-1 332-80-9[2]

Experimental Protocols for Safe Disposal

The following step-by-step procedures are based on general best practices for laboratory

chemical waste disposal and should be adapted to comply with local, state, and federal

regulations.

1. Personal Protective Equipment (PPE)

Before handling H-His(1-Me)-OMe, ensure that appropriate personal protective equipment is

worn. This includes:

o Eye Protection: Safety glasses with side shields or goggles are mandatory.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

» Body Protection: A lab coat is required to protect against accidental spills.
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o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is
recommended.

2. Spill Management

In the event of a spill:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity and ensure adequate ventilation.

o Containment: For solid spills, carefully sweep up the material to avoid creating dust and
place it in a designated, labeled waste container. For liquid spills, use an inert absorbent
material.

» Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent,
followed by water.

o Waste Disposal: All contaminated materials, including absorbents and cleaning supplies,
must be disposed of as hazardous waste.

3. Disposal of Unused H-His(1-Me)-OMe

Unused or waste H-His(1-Me)-OMe should be treated as chemical waste and disposed of
according to the following guidelines:

o Waste Identification and Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "H-
His(1-Me)-OMe".

o Indicate the approximate quantity of the waste.
o Waste Segregation:
o Do not mix H-His(1-Me)-OMe waste with other incompatible chemicals.

o Store the waste in a designated, well-ventilated, and secure area away from heat and
ignition sources.
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» Containerization:

o Use a chemically resistant and sealable container for waste collection.

o Ensure the container is in good condition and compatible with the waste.
e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for hazardous waste.

o Do not dispose of H-His(1-Me)-OMe down the drain or in the regular trash.
4. Disposal of Empty Containers

Properly decontaminated chemical containers can often be disposed of as non-hazardous
waste.

e Triple Rinsing:

o Rinse the empty container with a suitable solvent (e.g., water or an organic solvent in
which H-His(1-Me)-OMe is soluble) at least three times.

o The first rinsate must be collected and disposed of as hazardous chemical waste.
Subsequent rinsates may also need to be collected depending on local regulations.

o Container Defacing:
o Obliterate or remove all labels from the container to prevent misuse.
» Final Disposal:

o Once thoroughly rinsed and dried, the container can typically be disposed of in the regular
laboratory glass or plastic recycling, as appropriate. Confirm this with your institution's
EHS guidelines.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for the proper disposal of H-His(1-Me)-

OMe.

Start: H-His(1-Me)-OMe Waste

Assess Waste Type
(Unused, Contaminated, Empty Container)

Unused or Contaminated
H-His(1-Me)-OMe

Collect in Labeled
Hazardous Waste Container

Segregate from
Incompatible Waste

Store in Designated
Waste Area

Arrange EHS Pickup

Unused or Contaminated

Empty

Empty Container

Triple Rinse Container

Collect First Rinsate as
Hazardous Waste

Deface or Remove Label

Dispose of Clean Container
(per institutional guidelines)
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Click to download full resolution via product page
Caption: Disposal decision workflow for H-His(1-Me)-OMe.

By adhering to these procedures and consulting with your institution's safety office, you can
ensure the safe and compliant disposal of H-His(1-Me)-OMe, fostering a secure and
environmentally conscious research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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